Cas no 394-25-2 (4-Methoxy-3-nitrobenzotrifluoride)

• Product Name: 4-Methoxy-3-nitrobenzotrifluoride
• CAS No: 394-25-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD00007099
• CID: 82252
• PubChem ID: 24853357
• Update Time: 2025-04-18

4-Methoxy-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-trifluoromethylanisole
• 2-Nitro-4-(trifluoromethyl)anisole
• 4-Methoxy-3-nitrobenzotrifluoride
• 1-methoxy-2-nitro-4-(trifluoromethyl)benzene
• C8H6F3NO3
• 4-Trifluoromethyl-2-nitroanisole
• 3-Nitro-4-methoxybenzotrifluoride
• MAAFHLOZHBKYTG-UHFFFAOYSA-N
• Benzene, 1-methoxy-2-nitro-4-(trifluoromethyl)-
• 4-(TRIFLUOROMETHYL)-2-NITROANISOLE
• 4-(TRIFLUOROMETHYL)-1-METHOXY-2-NITROBENZENE
• NSC88325
• PubChem13493
• NCIOpen2_005188
• 4-methoxy-3-nitrobezotrifluoride
• MFCD00007099
• 1-Methoxy-2-nitro-4-trifluoromethyl-benzene
• 95RJH7SBS7
• NSC-88325
• 4-methoxy-3-nitro-benzotrifluoride
• 1-Methoxy-2-nitro-4-(trifluoromethyl)benzene #
• SCHEMBL1632412
• EINECS 206-891-4
• T1042
• FS-3805
• CS-W002021
• AM20040360
• NS00043682
• 394-25-2
• UNII-95RJH7SBS7
• DTXSID10192586
• 2-Methoxy-5-trifluoromethyl-nitrobenzene
• FT-0618896
• AKOS005254304
• Anisole, 2-nitro-4-(trifluoromethyl)-
• A6596
• J-515644
• NSC 88325
• CCG-234682
• DTXCID50115077
• DB-049412
• SY016808

• MDL： MFCD00007099
• Inchi： 1S/C8H6F3NO3/c1-15-7-3-2-5(8(9,10)11)4-6(7)12(13)14/h2-4H,1H3
• InChI Key： MAAFHLOZHBKYTG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC)(F)F
• BRN： 2127954

Computed Properties

• Exact Mass: 221.02998
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Not available
• Density: 1.4417 (estimate)
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 152-153 ºC (28 mmHg)
• Flash Point: 113 ºC
• PSA: 52.37
• LogP: 3.14540
• Solubility: Not available

4-Methoxy-3-nitrobenzotrifluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S22;S26;S36/37/39;S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III